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Compound of Interest

Compound Name: Malantide

Cat. No.: B549818

Executive Summary

Malantide is a synthetic dodecapeptide that serves as a highly specific and efficient substrate
for cAMP-dependent Protein Kinase (PKA) and Protein Kinase C (PKC). Its well-defined
sequence and favorable kinetic properties make it a valuable tool in biochemical and cellular
research for the accurate measurement of protein kinase activity. This document provides a
comprehensive technical overview of the Malantide peptide, including its core properties,
detailed kinetic data, experimental protocols for its use in kinase assays, and visualization of its
role in cellular signaling.

Peptide Core Properties

Malantide is a 14-amino acid peptide with a specific sequence designed for optimal recognition
and phosphorylation by key protein kinases.

Amino Acid Sequence

The primary structure of Malantide is as follows:
e Full Sequence: H-Arg-Thr-Lys-Arg-Ser-Gly-Ser-Val-Tyr-Glu-Pro-Leu-Lys-1le-OHJ[1]

e One-Letter Code: RTKRSGSVYEPLKI[1]

Physicochemical Properties
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The fundamental physicochemical properties of the Malantide peptide are summarized in the

table below.
Property Value Reference
Molecular Formula C72H124N22021 [1]
Molecular Weight (Avg.) 1633.88 Da [1]
Theoretical pl 10.69 [1]
Sequence Length 14 Amino Acids [1]
GRAVY -0.96 [1]

Quantitative Bioactivity Data

Malantide is a substrate for several protein kinases. Its kinetic parameters have been

determined, highlighting its high affinity for PKA and PKC. The Vmax/Km ratio, a measure of

catalytic efficiency, underscores its utility in sensitive kinase assays.

Enzyme Km Value Vmax Value

Reference

CAMP-dependent

o 15 uM 23.8 units/mg [2]
Protein Kinase (PKA)
Protein Kinase C "
16 uM Not Specified [2]
(PKC)
cGMP-dependent )
233 uM 6.6 units/mg [2]

Protein Kinase (PKG)

Role in Cellular Signaling

Malantide functions as a model substrate for PKA, a critical enzyme in the cyclic AMP (cCAMP)

signaling pathway. This pathway is fundamental to a vast array of cellular processes, including

metabolism, gene transcription, and cell growth. The activation of G-protein coupled receptors

(GPCRs) by extracellular signals leads to the production of cCAMP, which in turn activates PKA.

PKA then phosphorylates specific downstream substrates on serine or threonine residues,
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modulating their activity. Malantide mimics these natural substrates, allowing for the specific
measurement of PKA activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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